Cas no 2408969-12-8 (tert-butyl N-[5-(1-hydroxycyclobutyl)-1,3-thiazol-2-yl]carbamate)

• Product Name: tert-butyl N-[5-(1-hydroxycyclobutyl)-1,3-thiazol-2-yl]carbamate
• CAS No: 2408969-12-8
• MF: C₁₂H₁₈N₂O₃S
• MW: 270.347921848297
• CID: 5922559
• PubChem ID: 165706066
• Update Time: 2025-10-31

tert-butyl N-[5-(1-hydroxycyclobutyl)-1,3-thiazol-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[5-(1-hydroxycyclobutyl)-1,3-thiazol-2-yl]carbamate
• 2408969-12-8
• EN300-7548629

• Inchi： 1S/C12H18N2O3S/c1-11(2,3)17-10(15)14-9-13-7-8(18-9)12(16)5-4-6-12/h7,16H,4-6H2,1-3H3,(H,13,14,15)
• InChI Key： VFKYTSMBQPOZKA-UHFFFAOYSA-N
• SMILES： S1C(NC(=O)OC(C)(C)C)=NC=C1C1(CCC1)O

Computed Properties

• Exact Mass: 270.10381361g/mol
• Monoisotopic Mass: 270.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 99.7Ų

Additional information on tert-butyl N-[5-(1-hydroxycyclobutyl)-1,3-thiazol-2-yl]carbamate

Introduction to Tert-butyl N-[5-(1-hydroxycyclobutyl)-1,3-thiazol-2-yl]carbamate (CAS No. 2408969-12-8)

Tert-butyl N-[5-(1-hydroxycyclobutyl)-1,3-thiazol-2-yl]carbamate, a compound with the CAS number 2408969-12-8, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug discovery. The structural features of this molecule, particularly the presence of a tert-butyl group and a 1,3-thiazole ring system, contribute to its unique chemical properties and biological activities.

The 1,3-thiazole core is a well-known pharmacophore found in numerous bioactive compounds. Its ability to interact with biological targets makes it a valuable scaffold for designing new drugs. In particular, the incorporation of a hydroxycyclobutyl moiety into the 1,3-thiazole ring enhances the molecule's complexity and potentially its binding affinity to biological receptors. This structural modification has been explored in recent studies as a means to improve drug-like properties such as solubility and metabolic stability.

The tert-butyl group attached to the carbamate moiety further influences the compound's physicochemical properties. Tert-butyl groups are often used in pharmaceuticals to enhance lipophilicity and metabolic stability, making them attractive for drug development. The carbamate functional group is another important feature that contributes to the compound's reactivity and potential biological activity. Carbamates have been widely studied for their role as pharmacological agents due to their ability to act as intermediates in various biochemical pathways.

In recent years, there has been growing interest in the development of novel thiazole derivatives for their potential therapeutic applications. Thiazole-based compounds have shown promise in various areas of medicine, including antimicrobial, anti-inflammatory, and anticancer therapies. The specific derivative mentioned here, Tert-butyl N-[5-(1-hydroxycyclobutyl)-1,3-thiazol-2-yl]carbamate, has been investigated for its potential biological activities. Preliminary studies suggest that this compound may exhibit significant effects on certain enzymatic targets, making it a promising candidate for further development.

The synthesis of Tert-butyl N-[5-(1-hydroxycyclobutyl)-1,3-thiazol-2-yl]carbamate involves a multi-step process that requires careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of the 1,3-thiazole ring system followed by functionalization with the hydroxycyclobutyl group and finally the introduction of the tert-butyl carbamate moiety. Each step must be carefully controlled to avoid side reactions that could compromise the final product's quality.

The pharmacological evaluation of Tert-butyl N-[5-(1-hydroxycyclobutyl)-1,3-thiazol-2-yl]carbamate has revealed several interesting properties. In vitro studies have shown that this compound can interact with specific enzymes and receptors, suggesting potential therapeutic effects. For instance, it has been observed to modulate the activity of certain kinases and other enzymes involved in cellular signaling pathways. These findings are particularly intriguing given the importance of enzyme inhibition in many therapeutic strategies.

Furthermore, the compound's interaction with biological targets has been investigated using computational methods such as molecular docking and molecular dynamics simulations. These studies have provided valuable insights into how Tert-butyl N-[5-(1-hydroxycyclobutyl)-1,3-thiazol-2-yl]carbamate interacts with its targets at the molecular level. This information is crucial for understanding its mechanism of action and for guiding further optimization efforts.

The potential applications of this compound extend beyond basic research. Given its promising biological activities, Tert-butyl N-[5-(1-hydroxycyclobutyl)-1,3-thiazol-2-yl]carbamate could serve as a lead compound for the development of new drugs targeting various diseases. Its unique structural features make it an attractive candidate for further exploration in drug discovery programs. Additionally, its synthetic accessibility allows for easy modification and optimization, which is essential for developing novel therapeutic agents.

In conclusion, Tert-butyl N-[5-(1-hydroxycyclobutyl)-1,3-thiazol-2-yl]carbamate (CAS No. 2408969-12-8) is a fascinating compound with significant potential in pharmaceutical chemistry. Its structural features and reported biological activities make it a valuable asset in drug discovery efforts. As research continues to uncover new applications for this molecule, it is likely to play an important role in the development of next-generation therapeutics.